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Compound of Interest

Compound Name: Isopropyl formate

Cat. No.: B1221721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical constants of isopropyl
formate, specifically its boiling point and density. The information is presented in a clear and

structured format to support research and development activities. This document includes

tabulated data, detailed experimental protocols for the determination of these properties, and a

workflow diagram illustrating the logical steps of the experimental process.

Core Physical Constants of Isopropyl Formate
Isopropyl formate, also known as formic acid isopropyl ester, is a colorless liquid with a

characteristic pleasant odor.[1] Accurate knowledge of its physical properties is essential for its

application in various scientific and industrial fields.

Data Summary
The boiling point and density of isopropyl formate are summarized in the table below. These

values are compiled from various reputable sources and represent the experimentally

determined physical constants under standard conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1221721?utm_src=pdf-interest
https://www.benchchem.com/product/b1221721?utm_src=pdf-body
https://www.benchchem.com/product/b1221721?utm_src=pdf-body
https://www.benchchem.com/product/b1221721?utm_src=pdf-body
https://www.benchchem.com/product/b1221721?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-formate
https://www.benchchem.com/product/b1221721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Constant Value Conditions

Boiling Point 68 °C at 760 mmHg (lit.)[2]

68.2 °C at 760 mmHg[1][3][4]

67.00 to 70.00 °C at 760.00 mm Hg[5][6]

Density 0.88 g/cm³ Not specified

0.8728 g/cm³ at 20 °C[1][3]

0.884 g/mL at 25 °C (lit.)[2]

Experimental Protocols
The following sections detail the methodologies for the experimental determination of the

boiling point and density of a liquid substance like isopropyl formate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7] This can be determined through several methods, including the capillary method

and simple distillation.

1. Capillary Method (Micro Method)

This method is suitable when only a small amount of the liquid is available.

Apparatus: Capillary tubes (one end sealed), a small test tube, a thermometer, a heating

apparatus (e.g., oil bath or melting point apparatus), and a rubber band or wire to attach the

test tube to the thermometer.

Procedure:

A few drops of the liquid sample are placed into the small test tube.

A capillary tube, with its open end downwards, is placed inside the test tube containing the

liquid.
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The test tube is attached to a thermometer.

The entire assembly is heated in a controlled manner.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Upon further heating, the liquid will start to boil, and a rapid and continuous stream of

bubbles will emerge from the capillary tube.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

just begins to enter the capillary tube.[8]

2. Simple Distillation Method

This method is used when a larger volume of the liquid is available and also serves to purify

the liquid.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, and a heating mantle.

Procedure:

The liquid sample (at least 5 mL) is placed in the distillation flask along with boiling chips

to ensure smooth boiling.[7]

The apparatus is assembled for simple distillation, ensuring the thermometer bulb is

positioned just below the side arm of the distillation flask to accurately measure the

temperature of the vapor.

The liquid is heated to its boiling point.

As the liquid boils, the vapor rises, passes into the condenser, is cooled, and condenses

back into a liquid, which is collected in the receiving flask.

The boiling point is the constant temperature recorded on the thermometer during the

distillation process.[9]
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Determination of Density
Density is the mass of a substance per unit volume. The determination of the density of a liquid

involves measuring the mass of a precisely known volume of that liquid.

Apparatus: A volumetric flask or a pycnometer (density bottle) for accurate volume

measurement, and an analytical balance for precise mass measurement. A graduated

cylinder can also be used for less precise measurements.

Procedure:

The mass of the clean and dry volumetric flask or pycnometer is accurately measured

using an analytical balance.

The flask or pycnometer is filled with the liquid sample up to the calibration mark. Care

should be taken to avoid air bubbles.

The mass of the flask or pycnometer containing the liquid is then measured.

The mass of the liquid is determined by subtracting the mass of the empty container from

the mass of the filled container.

The density is calculated by dividing the mass of the liquid by its known volume.

It is recommended to perform the measurement multiple times and calculate the average

to ensure accuracy.[10][11] The temperature at which the measurement is made should

always be recorded as density is temperature-dependent.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the physical

constants of isopropyl formate.
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Workflow for Determining Physical Constants of Isopropyl Formate
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Caption: Workflow for the experimental determination of boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1221721?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-formate
https://www.chembk.com/en/chem/Isopropyl%20formate
https://commonchemistry.cas.org/detail?ref=625-55-8
https://scent.vn/en/pages/compound/isopropyl-formate-1564
https://www.hmdb.ca/metabolites/HMDB0040579
https://www.hmdb.ca/metabolites/HMDB0040579
https://www.thegoodscentscompany.com/data/rw1020301.html
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.benchchem.com/product/b1221721#isopropyl-formate-physical-constants-boiling-point-density
https://www.benchchem.com/product/b1221721#isopropyl-formate-physical-constants-boiling-point-density
https://www.benchchem.com/product/b1221721#isopropyl-formate-physical-constants-boiling-point-density
https://www.benchchem.com/product/b1221721#isopropyl-formate-physical-constants-boiling-point-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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